Cas no 942938-22-9 (6,7-difluoro-1H-Benzimidazole-1-ethanol)

• Product Name: 6,7-difluoro-1H-Benzimidazole-1-ethanol
• CAS No: 942938-22-9
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 1122387
• Update Time: 2024-02-08

6,7-difluoro-1H-Benzimidazole-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 6,7-difluoro-1H-Benzimidazole-1-ethanol

• Inchi： 1S/C9H8F2N2O/c10-6-1-2-7-9(8(6)11)13(3-4-14)5-12-7/h1-2,5,14H,3-4H2
• InChI Key： MXZKEULCPQUUFK-UHFFFAOYSA-N
• SMILES： C1N(CCO)C2=C(F)C(F)=CC=C2N=1

Computed Properties

• Exact Mass: 198.06
• Monoisotopic Mass: 198.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 355.4±52.0 °C(Predicted)
• pka: 14.46±0.10(Predicted)